2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H19ClN2O2S2/c18-13-4-1-3-12(7-13)10-23-17-20-14(11-24-17)8-16(21)19-9-15-5-2-6-22-15/h1,3-4,7,11,15H,2,5-6,8-10H2,(H,19,21)
• InChI Key: SBQVLBYBDDVBED-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CC2=CSC(=N2)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C17H19ClN2O2S2
• Molecular Weight: 382.9 g/mol

Description

2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H19ClN2O2S2 and its molecular weight is 382.92. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Several studies have focused on the synthesis of thiazole derivatives, including compounds structurally related to "2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide," and evaluated their biological activities. For instance, Evren et al. (2019) synthesized 5-methyl-4-phenyl thiazole derivatives and investigated their anticancer activity against A549 human lung adenocarcinoma cells, finding that some derivatives showed high selectivity and significant apoptosis induction compared to the standard, cisplatin (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Anticancer Activity

Research on the anticancer properties of thiazole acetamide derivatives, such as the work by Yurttaş et al. (2015), synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which were screened for potential antitumor activity against various human tumor cell lines. Certain derivatives showed considerable anticancer activity, indicating the potential of thiazole acetamide compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Analgesic Activities

Additionally, studies have explored the antimicrobial and analgesic potential of thiazole acetamide derivatives. Kaplancıklı et al. (2012) synthesized acetamide derivatives and assessed their analgesic activities, revealing significant analgesic properties in various nociceptive tests (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012). Cankilic and Yurttaş (2017) synthesized thiazole acetamide derivatives and demonstrated their considerable antimicrobial effects against a range of pathogenic microorganisms, highlighting their potential in combating infectious diseases (Cankilic & Yurttaş, 2017).